N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide

• IUPAC Name: (E)-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H16N2OS/c1-12-8-10-15-17(13(12)2)20-18(22-15)19-16(21)11-9-14-6-4-3-5-7-14/h3-11H,1-2H3,(H,19,20,21)/b11-9+
• InChI Key: YCZFCYWVXDWXQP-PKNBQFBNSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(C2=C(C=C1)SC(=N2)NC(=O)/C=C/C3=CC=CC=C3)C
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol

Description

“N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide” is a chemical compound with the molecular formula C18H16N2OS. It is a derivative of thiazole, a heterocyclic organic compound that has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Anti-Inflammatory Properties

. .

Antioxidant Activity

. This makes them potential candidates for the development of drugs to combat oxidative stress-related diseases.

Antimicrobial Activity

. This makes them useful in the development of new antimicrobial agents.

Antiretroviral Activity

. This suggests that N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide could potentially be used in the treatment of retroviral infections.

Antifungal Activity

. This suggests that N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide could be used in the development of new antifungal agents.

Anticancer Activity

. This suggests that N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide could potentially be used in the development of new anticancer drugs.

Anti-Alzheimer’s Activity

. This suggests that N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide could potentially be used in the treatment of Alzheimer’s disease.

Antihypertensive Activity

. This suggests that N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide could potentially be used in the treatment of hypertension.

Mechanism of Action

Target of Action

The primary target of N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide Similar compounds have been synthesized and investigated for their antibacterial activity . These molecules are known to display potent antibacterial activity against both Gram-negative and Gram-positive bacteria .

Mode of Action

The exact mode of action of N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide Similar compounds have been found to exhibit a distinctive mode of action when used in conjunction with a cell-penetrating peptide . The complex displays faster killing-kinetics towards bacterial cells and creates pores in the bacterial cell membranes .

Biochemical Pathways

The specific biochemical pathways affected by N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide Similar compounds have been found to exhibit antibacterial activity, suggesting that they may interfere with essential biochemical pathways in bacteria .

Result of Action

The molecular and cellular effects of N-(4,5-dimethylbenzo[d]thiazol-2-yl)cinnamamide Similar compounds have been found to display potent antibacterial activity against both gram-negative and gram-positive bacteria . They also show negligible haemolytic activity towards human RBCs .